Cas no 1084889-51-9 (OctaInd)
OctaInd structure
Product Name:OctaInd
CAS No:1084889-51-9
MF:C18H12Br8
MW:867.519879341125
CID:894091
PubChem ID:71751282
Update Time:2025-04-19
OctaInd Chemical and Physical Properties
Names and Identifiers
-
- OctaInd
- 4,5,6,7-tetrabromo-1,1,3-trimethyl-3-(2,3,4,5-tetrabromophenyl)-2H-indene
- Octabromo-1,1,3-trimethyl-3-phenylindane
- DTXSID30858238
- NS00007442
- 4,5,6,7-Tetrabromo-2,3-dihydro-1,1,3-trimethyl-3-(2,3,4,5-tetrabromophenyl)-1H-indene
- 1084889-51-9
- OctaInd; 1H-Indene, 4,5,6,7-tetrabromo-2,3-dihydro-1,1,3-trimethyl-3-(2,3,4,5-tetrabromophenyl)-
- OCTABROMO-1,3,3-TRIMETHYL-1-PHENYLINDAN
- J-002156
- G82580
- 4,5,6,7-Tetrabromo-1,1,3-trimethyl-3-(2,3,4,5-tetrabromophenyl)-2,3-dihydro-1H-indene
-
- Inchi: 1S/C18H12Br8/c1-17(2)5-18(3,6-4-7(19)11(21)14(24)10(6)20)9-8(17)12(22)15(25)16(26)13(9)23/h4H,5H2,1-3H3
- InChI Key: MVUXOUVWNWWKOU-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=C(C2=C1C(C)(C1C=C(C(=C(C=1Br)Br)Br)Br)CC2(C)C)Br)Br)Br
Computed Properties
- Exact Mass: 859.44100
- Monoisotopic Mass: 859.44060g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 26
- Rotatable Bond Count: 1
- Complexity: 541
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0.00000
- LogP: 10.77390
OctaInd Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O237100-100mg |
OctaInd |
1084889-51-9 | 100mg |
$ 219.00 | 2023-09-06 | ||
| TRC | O237100-1g |
OctaInd |
1084889-51-9 | 1g |
$ 1654.00 | 2023-09-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-394269-100mg |
OctaInd, |
1084889-51-9 | 100mg |
¥2708.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-394269-100 mg |
OctaInd, |
1084889-51-9 | 100MG |
¥2,708.00 | 2023-07-11 | ||
| A2B Chem LLC | AE14239-100mg |
OctaInd |
1084889-51-9 | 100mg |
$318.00 | 2024-01-05 | ||
| A2B Chem LLC | AE14239-1g |
OctaInd |
1084889-51-9 | 1g |
$1609.00 | 2024-01-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1714706-10mg |
4,5,6,7-Tetrabromo-2,3-dihydro-1,1,3-trimethyl-3-(2,3,4,5-tetrabromophenyl)-1H-indene |
1084889-51-9 | 98% | 10mg |
¥3224.00 | 2024-08-09 |
OctaInd Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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